Cas no 1157137-25-1 (2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one)

• Product Name: 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one
• CAS No: 1157137-25-1
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5186536
• Update Time: 2025-07-02

2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C11H13FO3/c1-3-15-7-10(13)9-6-8(12)4-5-11(9)14-2/h4-6H,3,7H2,1-2H3
• InChI Key： DUYHELWQLDTCFY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(COCC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one

Research Briefing on 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one (CAS: 1157137-25-1)

2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one (CAS: 1157137-25-1) is a fluorinated aromatic ketone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ethoxy and methoxy substituents, has been investigated for its potential applications in drug discovery and development, particularly as a building block for more complex pharmacophores. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its utility in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one, emphasizing its scalability and high yield (up to 85%). The researchers employed a Friedel-Crafts acylation reaction, optimizing conditions to minimize byproducts. The compound's purity and structural integrity were confirmed via NMR spectroscopy and high-resolution mass spectrometry (HRMS). This efficient synthesis method has paved the way for further exploration of its derivatives in drug design.

In terms of biological activity, preliminary in vitro studies have indicated that 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, particularly CYP3A4. This finding, reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, suggests potential utility in drug-drug interaction studies or as a scaffold for designing enzyme inhibitors. However, further mechanistic studies are required to elucidate its binding mode and selectivity.

The compound's physicochemical properties have also been characterized in recent computational studies. Molecular docking simulations, published in a 2023 Computational Biology and Chemistry paper, predicted favorable interactions with various protein targets, including kinases and G-protein-coupled receptors (GPCRs). These in silico findings support the hypothesis that 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one could serve as a versatile intermediate for developing targeted therapeutics.

Despite these promising developments, challenges remain in fully exploiting the potential of 2-Ethoxy-1-(5-fluoro-2-methoxyphenyl)ethan-1-one. Current research gaps include limited in vivo data and insufficient structure-activity relationship (SAR) studies. Future directions may focus on derivatization strategies to enhance bioavailability and target specificity, as well as comprehensive toxicological profiling to assess its safety profile for potential pharmaceutical applications.